Cas no 941961-52-0 (4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenylpyrrolidin-2-one)

• Product Name: 4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenylpyrrolidin-2-one
• CAS No: 941961-52-0
• MF: C₂₂H₂₃N₃O₃
• MW: 377.436325311661
• CID: 5363566
• Update Time: 2025-07-01

4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-propan-2-ylphenyl)pyrrolidin-2-one
• 4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenylpyrrolidin-2-one

• Inchi： 1S/C22H23N3O3/c1-14(2)15-4-8-18(9-5-15)25-13-17(12-20(25)26)22-23-21(24-28-22)16-6-10-19(27-3)11-7-16/h4-11,14,17H,12-13H2,1-3H3
• InChI Key： HCXOFAKXLJOAMS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C(C)C)C=C2)CC(C2ON=C(C3=CC=C(OC)C=C3)N=2)CC1=O

Additional information on 4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenylpyrrolidin-2-one

Introduction to Compound CAS No. 941961-52-0: 4-(3-(4-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl)-1-(4-(Propan-2-yl)phenyl)Pyrrolidin-2-one

The compound with CAS No. 941961-52-0, known as 4-(3-(4-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl)-1-(4-(Propan-2-yl)phenyl)Pyrrolidin-2-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidinone ring with an oxadiazole moiety and a methoxy-substituted phenyl group. The combination of these functional groups makes it a promising candidate for advanced chemical synthesis and drug development.

Recent studies have highlighted the importance of oxadiazole-containing compounds in the development of novel pharmaceutical agents. The oxadiazole ring is known for its stability and ability to form strong hydrogen bonds, making it an ideal component for designing bioactive molecules. In this compound, the oxadiazole group is further substituted with a methoxyphenyl group, which enhances its electronic properties and increases its solubility in organic solvents. This makes it particularly suitable for applications in medicinal chemistry where solubility and bioavailability are critical factors.

The pyrrolidinone ring in this compound serves as a versatile platform for further functionalization. Its lactam structure provides both rigidity and flexibility, allowing for the incorporation of additional substituents that can modulate the compound's pharmacokinetic properties. Recent research has demonstrated that such structures can be optimized to improve drug delivery systems, making them more effective in targeting specific biological pathways.

One of the most intriguing aspects of this compound is its potential in drug design. The combination of the oxadiazole and pyrrolidinone moieties creates a molecule with a high degree of structural complexity, which can be exploited to design drugs with enhanced selectivity and efficacy. For instance, studies have shown that similar compounds can act as inhibitors of key enzymes involved in disease pathways, such as kinases and proteases.

In terms of synthesis, this compound represents a significant advancement in organic chemistry. The construction of such a complex molecule requires precise control over reaction conditions and the use of advanced synthetic techniques. Researchers have employed methodologies such as Suzuki coupling and Stille coupling to assemble the various components of this molecule efficiently. These methods not only ensure high yields but also enable the incorporation of stereochemistry, which is crucial for achieving desired biological activities.

The methoxyphenyl substituent plays a pivotal role in modulating the electronic properties of the molecule. This group introduces electron-donating effects that can influence the reactivity of adjacent functional groups. For example, in this compound, the methoxy group enhances the electron density around the oxadiazole ring, making it more susceptible to nucleophilic attack during certain reactions. This property has been leveraged in recent studies to design molecules with improved reactivity in specific chemical transformations.

Another area where this compound shows promise is in material science. The combination of aromatic rings and heterocyclic structures can lead to materials with unique optical and electronic properties. For instance, derivatives of this compound have been explored for their potential use in organic light-emitting diodes (OLEDs) due to their ability to emit light at specific wavelengths when excited by an electric current.

In conclusion, CAS No. 941961-52-0 represents a cutting-edge advancement in organic chemistry with multifaceted applications across various scientific disciplines. Its complex structure and versatile functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, material science, and beyond.